
Gancaonin M: A Technical Guide on its
Discovery, Chemistry, and Biological Activities

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gancaonin M

Cat. No.: B175547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Gancaonin M is a prenylated isoflavone, a class of naturally occurring phenolic compounds.

This document provides a comprehensive overview of the discovery, history, and known

biological activities of Gancaonin M. It includes detailed information on its isolation and

structure elucidation, as well as a summary of its known, albeit limited, biological data. This

guide is intended to serve as a foundational resource for researchers and professionals in the

fields of natural product chemistry, pharmacology, and drug development who are interested in

the potential applications of this compound.

Introduction
Gancaonin M is a flavonoid that belongs to the isoflavone subclass, characterized by a 3-

phenylchromen-4-one backbone. It is distinguished by the presence of a prenyl group, a five-

carbon isoprenoid unit, attached to its core structure. Flavonoids, in general, are a diverse

group of secondary metabolites in plants with a wide range of reported biological activities. The

prenylation of flavonoids can significantly enhance their biological properties, including their

antimicrobial, anti-inflammatory, and anticancer activities.

**2. Discovery and History
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Gancaonin M was first isolated from the aerial parts of Glycyrrhiza uralensis Fisch. et DC.

(Leguminosae), a plant species commonly known as Chinese licorice. The discovery and

structure elucidation of Gancaonin M, along with four other new prenylated flavonoids

(Gancaonins L, N, O, and P), were reported in a 1990 publication in the journal

HETEROCYCLES by Fukai et al.[1][2][3][4][5]. The structure of Gancaonin M was determined

to be 8-prenylated 5,7-dihydroxy-4′-methoxyisoflavone based on spectroscopic evidence[1][2]

[3][4][5]. In addition to Glycyrrhiza uralensis, Gancaonin M has also been reported to be a

constituent of Corethrodendron multijugum.

Physicochemical Properties
A summary of the key physicochemical properties of Gancaonin M is presented in the table

below.

Property Value Source

Molecular Formula C₂₁H₂₀O₅ -

IUPAC Name

5,7-dihydroxy-3-(4-

methoxyphenyl)-8-(3-

methylbut-2-enyl)chromen-4-

one

-

CAS Number 129145-51-3 -

Molecular Weight 352.38 g/mol [6]

Appearance Not Reported -

Purity
97.13% (Commercially

available standard)
[6]

Experimental Protocols
Isolation of Gancaonin M from Glycyrrhiza uralensis
The following is a generalized protocol based on typical flavonoid isolation procedures, as the

detailed experimental methodology from the original discovery paper by Fukai et al. (1990) is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b175547?utm_src=pdf-body
https://www.benchchem.com/product/b175547?utm_src=pdf-body
https://www.researchgate.net/publication/260191758_Prenylated_and_Geranylated_Chalcones_and_Flavones_from_the_aerial_parts_of_Dorstenia_ciliata
https://www.researchgate.net/publication/269952096_The_First_Synthesis_of_Uralenol_5'-Prenylated_Quercetin_via_Palladium-Catalyzed-_O-Dimethylallylation_Reaction_with_Concurrent_Acetyl_Migration
https://www.researchgate.net/publication/284646235_Four_New_Prenylated_isoflavonoids_in_Tadehagi_triquetrum
https://www.researchgate.net/publication/12187768_Prenylated_flavonoids_from_the_aerial_parts_of_Dorstenia_mannii
https://www.researchgate.net/publication/230136311_Selective_C-6_Prenylation_of_Flavonoids_via_EuropiumIII-_Catalyzed_Claisen_Rearrangement_and_Cross-Metathesis
https://www.benchchem.com/product/b175547?utm_src=pdf-body
https://www.researchgate.net/publication/260191758_Prenylated_and_Geranylated_Chalcones_and_Flavones_from_the_aerial_parts_of_Dorstenia_ciliata
https://www.researchgate.net/publication/269952096_The_First_Synthesis_of_Uralenol_5'-Prenylated_Quercetin_via_Palladium-Catalyzed-_O-Dimethylallylation_Reaction_with_Concurrent_Acetyl_Migration
https://www.researchgate.net/publication/284646235_Four_New_Prenylated_isoflavonoids_in_Tadehagi_triquetrum
https://www.researchgate.net/publication/12187768_Prenylated_flavonoids_from_the_aerial_parts_of_Dorstenia_mannii
https://www.researchgate.net/publication/230136311_Selective_C-6_Prenylation_of_Flavonoids_via_EuropiumIII-_Catalyzed_Claisen_Rearrangement_and_Cross-Metathesis
https://www.benchchem.com/product/b175547?utm_src=pdf-body
https://www.benchchem.com/product/b175547?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39625590/
https://pubmed.ncbi.nlm.nih.gov/39625590/
https://www.benchchem.com/product/b175547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


not fully available in the public domain. Researchers should refer to the original publication for

the precise protocol.

Experimental Workflow for Isolation

Aerial parts of
Glycyrrhiza uralensis
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suitable solvent (e.g., methanol or ethanol)

Solvent-solvent partitioning
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Column Chromatography
(e.g., silica gel, Sephadex LH-20) Preparative HPLC or TLC Pure Gancaonin M

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Gancaonin M.

Methodology:

Plant Material Collection and Preparation: The aerial parts of Glycyrrhiza uralensis are

collected, dried, and ground into a fine powder.

Extraction: The powdered plant material is extracted with a suitable organic solvent, such as

methanol or ethanol, at room temperature or under reflux. The solvent is then evaporated

under reduced pressure to yield a crude extract.

Solvent-Solvent Partitioning: The crude extract is suspended in water and sequentially

partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate,

and n-butanol, to separate compounds based on their polarity. Prenylated flavonoids like

Gancaonin M are typically found in the ethyl acetate fraction.

Column Chromatography: The ethyl acetate fraction is subjected to column chromatography

on silica gel, eluting with a gradient of solvents (e.g., n-hexane-ethyl acetate or chloroform-

methanol) to separate the components. Further purification can be achieved using Sephadex

LH-20 column chromatography.

Final Purification: The fractions containing Gancaonin M are further purified by preparative

high-performance liquid chromatography (HPLC) or preparative thin-layer chromatography

(TLC) to obtain the pure compound.

Structure Elucidation
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The structure of Gancaonin M was elucidated using a combination of spectroscopic

techniques:

UV-Visible Spectroscopy (UV-Vis): To determine the electronic absorption properties

characteristic of the flavonoid chromophore.

Infrared Spectroscopy (IR): To identify functional groups such as hydroxyl (-OH), carbonyl

(C=O), and aromatic rings.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR, COSY, HMQC,

HMBC): To determine the complete chemical structure, including the connectivity of atoms

and the stereochemistry.

Biological Activities and Mechanism of Action
Detailed studies on the biological activities of Gancaonin M are limited. However, flavonoids

isolated from Glycyrrhiza species are known to possess a wide range of pharmacological

effects, including anti-inflammatory, antioxidant, and anticancer properties[6][7].

A computational study suggested that Gancaonin M may act as a modulator of the Pregnane

X Receptor (PXR), a nuclear receptor that plays a key role in the metabolism of xenobiotics

and drugs.

Potential Signaling Pathway Involvement (Hypothetical)

Based on the activities of other prenylated flavonoids from Glycyrrhiza species, Gancaonin M
could potentially modulate inflammatory pathways. For instance, Gancaonin N, a closely

related compound, has been shown to attenuate the inflammatory response by downregulating

the NF-κB/MAPK pathway.
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Caption: Hypothetical anti-inflammatory signaling pathway modulated by Gancaonin M.
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Quantitative Data
Currently, there is a lack of publicly available quantitative data, such as IC₅₀ or EC₅₀ values,

from biological assays specifically for Gancaonin M. Further research is required to quantify its

biological activities.

Conclusion and Future Perspectives
Gancaonin M is a prenylated isoflavone with a well-defined chemical structure, first isolated

from Glycyrrhiza uralensis. While the initial discovery and characterization have been

established, there is a significant gap in the scientific literature regarding its biological activities

and potential therapeutic applications. The known pharmacological properties of related

prenylated flavonoids from Glycyrrhiza species suggest that Gancaonin M may possess

valuable anti-inflammatory, antioxidant, or other bioactivities.

Future research should focus on:

In-depth investigation of the biological activities of Gancaonin M using a variety of in vitro

and in vivo models.

Elucidation of its mechanism of action, including the identification of specific molecular

targets and signaling pathways.

Quantitative assessment of its potency and efficacy in various biological assays.

Evaluation of its pharmacokinetic and toxicological profiles to determine its potential as a

drug lead.

This technical guide serves as a starting point for stimulating further research into this

potentially valuable natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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